2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide

• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C21H23N3O4S/c25-20(23-14-12-22(13-15-23)16-17-6-2-1-3-7-17)10-11-24-21(26)18-8-4-5-9-19(18)29(24,27)28/h1-9H,10-16H2
• InChI Key: JRKDKGWLVXUOCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)CCN3C(=O)C4=CC=CC=C4S3(=O)=O

Description

2-[3-(4-benzylpiperazin-1-yl)-3-oxopropyl]-1,2-benzothiazol-3(2H)-one 1,1-dioxide: is a complex organic compound with a fascinating structure. Let’s break it down:

Chemical Formula: CHNOS

Molecular Weight: 388.45 g/mol

This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. Now, let’s explore its preparation methods, chemical reactions, applications, mechanism of action, and comparisons with similar compounds.

Preparation Methods

Synthetic Routes:

Reductive Amination:

Industrial Production:

Chemical Reactions Analysis

Reactivity: The compound is stable under normal conditions but can participate in various reactions.

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Biological Studies:

Mechanism of Action

Targets: The compound likely interacts with receptors or enzymes.

Pathways: Further studies are needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Similar Compounds: